Cas no 19402-33-6 (8,13(15)-Abietadienoic Acid)

• Product Name: 8,13(15)-Abietadienoic Acid
• CAS No: 19402-33-6
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 2085247
• PubChem ID: 11543995
• Update Time: 2025-08-05

8,13(15)-Abietadienoic Acid Chemical and Physical Properties

Names and Identifiers

• 8,13(15)-Abietadienoic Acid
• (1R,4As,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carbox
• 19402-33-6
• CHEMBL559501
• (1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid

• Inchi： 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h17H,5-12H2,1-4H3,(H,21,22)/t17-,19-,20-/m1/s1
• InChI Key： SYMPSTMTYSPKHY-MISYRCLQSA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)C3CC/C(=C(/C)\C)/CC=3CC[C@H]21)=O

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.6

Additional information on 8,13(15)-Abietadienoic Acid

Introduction to 8,13(15)-Abietadienoic Acid (CAS No. 19402-33-6)

8,13(15)-Abietadienoic acid, identified by the chemical compound identifier CAS No. 19402-33-6, is a naturally occurring diterpenic acid that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, derived from the resinous extracts of coniferous trees, particularly from species such as *Picea abies* and *Pinus sylvestris*, belongs to the abietane class of diterpenes. Its molecular formula, C₂₀H₃₀O₄, reflects its complex hydrocarbon backbone with multiple functional groups, including two carboxylic acid moieties, which contribute to its reactivity and biological interactions.

The structural configuration of 8,13(15)-Abietadienoic acid is characterized by a bicyclic system consisting of a tricyclic diterpene core fused with a diene moiety. This specific arrangement imparts distinct chemical properties that make it a valuable scaffold for drug discovery and synthetic chemistry. The presence of double bonds in the diene system and the carboxylic acid groups at the 8- and 13(15)-positions allows for diverse chemical modifications, enabling researchers to explore its pharmacological potential through structural analogs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 8,13(15)-Abietadienoic acid and biological targets. Studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting its utility in modulating inflammatory pathways and oxidative stress responses. For instance, preliminary in vitro assays have indicated that derivatives of 8,13(15)-Abietadienoic acid may exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are key mediators of inflammation.

In addition to its potential anti-inflammatory effects, 8,13(15)-Abietadienoic acid has been investigated for its role in modulating immune responses. Research has shown that certain derivatives can influence the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are critical regulators of immune function. These findings highlight the compound's potential as a lead molecule for developing immunomodulatory therapies.

The synthesis of 8,13(15)-Abietadienoic acid has been optimized through various methodologies, including biosynthetic approaches using microorganisms engineered to produce diterpenes efficiently. Additionally, chemical synthesis techniques such as Julia-Kocienski olefination and Pd-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework with high precision. These synthetic strategies not only enhance the availability of 8,13(15)-Abietadienoic acid but also provide opportunities for generating libraries of analogs for high-throughput screening.

From a pharmacokinetic perspective, 8,13(15)-Abietadienoic acid exhibits moderate solubility in both aqueous and organic solvents due to its polar functional groups. This property is advantageous for formulating drug candidates that require solubility in multiple media for parenteral or oral administration. Furthermore, studies on its metabolic stability have revealed that the carboxylic acid groups are susceptible to enzymatic hydrolysis, suggesting that derivatives with longer hydrocarbon chains may exhibit improved bioavailability.

The therapeutic applications of 8,13(15)-Abietadienoic acid are further supported by preclinical studies demonstrating its efficacy in models of chronic diseases such as arthritis and neurodegenerative disorders. For example, intravenous administration of certain derivatives has shown significant reductions in joint inflammation and pain hypersensitivity in animal models of rheumatoid arthritis. Similarly, topical application has been explored for treating skin conditions associated with oxidative stress.

Future directions in the research of 8,13(15)-Abietadienoic acid include exploring its role in cancer therapy. Preliminary data suggest that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, its ability to modulate microRNA expression has opened new avenues for investigating epigenetic mechanisms in cancer progression.

The industrial significance of 8,13(15)-Abietadienoic acid is underscored by its potential use as an intermediate in the synthesis of more complex pharmaceutical agents. Its versatile structure allows for functionalization at multiple sites, enabling the creation of novel molecules with tailored biological activities. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion,8,13(15)-Abietadienoic acid (CAS No. 19402-33-6) represents a promising natural product with multifaceted biological activities and synthetic utility. Ongoing research continues to uncover new therapeutic possibilities derived from this diterpenic acid scaffold, highlighting its importance as a cornerstone compound in medicinal chemistry and drug development.